Cas no 114767-15-6 (Phosphonic acid,(4-aminophenyl)-, bis(1,2,2-trimethylpropyl) ester (9CI))

• Product name: Phosphonic acid,(4-aminophenyl)-, bis(1,2,2-trimethylpropyl) ester (9CI)
• CAS No: 114767-15-6
• MF: C₁₈H₃₂NO₃P
• MW: 341.42538
• CID: 177094
• PubChem ID: 3081066

Phosphonic acid,(4-aminophenyl)-, bis(1,2,2-trimethylpropyl) ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,(4-aminophenyl)-, bis(1,2,2-trimethylpropyl) ester (9CI)
• 4-[bis(3,3-dimethylbutan-2-yloxy)phosphoryl]aniline
• 4-aminophenylphosphonic acid methyl-1,2,2-trimethylpropyl diester
• bis(1,2,2-trimethylpropyl) (4-aminophenyl)phosphonate
• METHYLPHOSPHONICACID,PARA-AMINOPHENYL1,2,2,-TRIMETHYLPROPYLDIESTER
• Phosphonic acid, (4-aminophenyl)-, bis(1,2,2-trimethylpropyl) ester
• DTXSID60921489
• 114767-15-6
• Matp-1,2,2
• Bis(3,3-dimethylbutan-2-yl) (4-aminophenyl)phosphonate

• Inchi： InChI=1S/C18H32NO3P/c1-13(17(3,4)5)21-23(20,22-14(2)18(6,7)8)16-11-9-15(19)10-12-16/h9-14H,19H2,1-8H3
• InChI Key： JYWMAJMLMKHXQU-UHFFFAOYSA-N
• SMILES： NC1C=CC(P(OC(C(C)(C)C)C)(=O)OC(C(C)(C)C)C)=CC=1

Computed Properties

• Exact Mass: 341.21216
• Monoisotopic Mass: 341.21198088g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• PSA: 61.55